Methyl 3-(acetyloxy)thiophene-2-carboxylate
Cat. No. B8523480
M. Wt: 200.21 g/mol
InChI Key: WWZSZFFADNJVRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04239897
Procedure details
20.2 Parts of 3-acetoxydihydrothiophene-2-carboxylic acid methyl ester are reacted with 6.75 parts by volume of sulfuryl chloride in 150 parts by volume of CCl4 at 0° C. for one hour. The end product is isolated from the reaction mixture by the method described in Example 14c). 15.8 parts (79% of theory) of 3-acetoxythiophene-2-carboxylic acid methyl ester of boiling point 84°-86° C./0.04 mbar are obtained.
Name
3-acetoxydihydrothiophene-2-carboxylic acid methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
79%
Identifiers
|
REACTION_CXSMILES
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[CH3:1][O:2][C:3]([CH:5]1[CH:9]([O:10][C:11](=[O:13])[CH3:12])[CH:8]=[CH:7][S:6]1)=[O:4].S(Cl)(Cl)(=O)=O>C(Cl)(Cl)(Cl)Cl>[CH3:1][O:2][C:3]([C:5]1[S:6][CH:7]=[CH:8][C:9]=1[O:10][C:11](=[O:13])[CH3:12])=[O:4]
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Inputs
Step One
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Name
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3-acetoxydihydrothiophene-2-carboxylic acid methyl ester
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
COC(=O)C1SC=CC1OC(C)=O
|
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
S(=O)(=O)(Cl)Cl
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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solvent
|
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Smiles
|
C(Cl)(Cl)(Cl)Cl
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Conditions
Other
|
Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
The end product is isolated from the reaction mixture by the method
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
COC(=O)C=1SC=CC1OC(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 79% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
